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Compound of Interest

Compound Name: 1-Naphthalenemethanol

Cat. No.: B1198782 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Naphthalenemethanol, a derivative of naphthalene, serves as a versatile building block in

organic synthesis and holds potential in the development of novel therapeutic agents. As with

any chemical entity in a research and development setting, a thorough understanding of its

safety profile and proper handling procedures is paramount to ensure the well-being of

laboratory personnel and the integrity of experimental outcomes. This technical guide provides

a comprehensive overview of the safety and handling precautions for 1-
naphthalenemethanol, consolidating available data on its physicochemical properties,

toxicological profile, and recommended safety measures.

Core Safety and Handling Information
Physicochemical Properties
A foundational aspect of safe handling is the awareness of a substance's physical and

chemical characteristics. Key properties of 1-naphthalenemethanol are summarized below.
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Property Value

CAS Number 4780-79-4

Molecular Formula C₁₁H₁₀O

Molecular Weight 158.20 g/mol

Appearance
White to off-white or yellowish fine crystalline

powder[1][2]

Melting Point 58-63 °C

Boiling Point 301 °C at 715 mmHg

Solubility
Insoluble in water[1]. Soluble in organic solvents

like ethanol and ether.[3]

Flash Point 154 °C[4]

Hazard Identification and Classification
1-Naphthalenemethanol is classified as an irritant. The Globally Harmonized System (GHS) of

Classification and Labelling of Chemicals provides the following hazard statements based on

available data:

H315: Causes skin irritation.[5]

H319: Causes serious eye irritation.[5]

H335: May cause respiratory irritation.

Some sources also indicate it may be harmful if swallowed.[1]

Personal Protective Equipment (PPE) and
Engineering Controls
To mitigate the risks associated with handling 1-naphthalenemethanol, a combination of

engineering controls and personal protective equipment is essential.
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Engineering Controls:
Ventilation: Work should be conducted in a well-ventilated area, preferably within a chemical

fume hood, to minimize inhalation of dust or vapors.[1][4]

Eye Wash Stations and Safety Showers: These should be readily accessible in any area

where 1-naphthalenemethanol is handled.

Personal Protective Equipment:
Eye Protection: Chemical safety goggles or a face shield are mandatory to prevent eye

contact.[4]

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber) to prevent

skin contact.[4]

Skin and Body Protection: A lab coat or other protective clothing should be worn to prevent

skin exposure.[4]

Respiratory Protection: If engineering controls are insufficient or during spill cleanup, a

NIOSH-approved respirator for organic vapors and particulates is recommended.[4]

Safe Handling and Storage Procedures
Handling: Avoid contact with skin, eyes, and clothing.[4] Minimize dust generation and

accumulation.[4] Wash hands thoroughly after handling.[4] Do not eat, drink, or smoke in

areas where the chemical is used.

Storage: Store in a cool, dry, well-ventilated area away from incompatible substances such

as oxidizing agents, acids, acid chlorides, and acid anhydrides.[4] Keep containers tightly

closed.[4]

Emergency Procedures
First-Aid Measures
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Exposure Route First-Aid Procedure

Inhalation

Remove the individual to fresh air. If not

breathing, give artificial respiration. If breathing

is difficult, give oxygen. Seek immediate medical

attention.[1][4]

Skin Contact

Immediately flush skin with plenty of soap and

water for at least 15 minutes while removing

contaminated clothing and shoes. Seek medical

attention if irritation persists.[1][4]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[1][4]

Ingestion

Do NOT induce vomiting. If the person is

conscious, give 2-4 cupfuls of milk or water.

Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1][4]

Spill and Disposal Procedures
Spill Cleanup: In the event of a spill, wear appropriate PPE. Absorb the spill with an inert

material (e.g., dry sand or earth) and place it into a chemical waste container.[4] Avoid

generating dust.[4] Ventilate the area of the spill.

Waste Disposal: Dispose of waste materials in accordance with local, state, and federal

regulations. This may involve incineration in a licensed facility.

Toxicological Data
Limited toxicological data is available for 1-naphthalenemethanol. The majority of

comprehensive toxicological assessments have been conducted on its parent compound,

naphthalene.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://m.chemicalbook.com/ProductMSDSDetailCB0416511_EN.htm
https://www.tcichemicals.com/BE/en/sds/N0633_EU_6N.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB0416511_EN.htm
https://www.tcichemicals.com/BE/en/sds/N0633_EU_6N.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB0416511_EN.htm
https://www.tcichemicals.com/BE/en/sds/N0633_EU_6N.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB0416511_EN.htm
https://www.tcichemicals.com/BE/en/sds/N0633_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/N0633_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/N0633_EU_6N.pdf
https://www.benchchem.com/product/b1198782?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198782?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Test Species Route Result

LD50 (Lethal Dose,

50%)
Rat Dermal >5 g/kg[4]

Metabolism and Genotoxicity Insights from Naphthalene:

Studies on naphthalene provide valuable insights into the potential metabolic pathways and

toxicological mechanisms of its derivatives. Naphthalene is metabolized by cytochrome P450

enzymes to form reactive intermediates, such as epoxides, which can be further converted to

naphthols and naphthoquinones.[6] These metabolites can induce oxidative stress and have

been shown to be cytotoxic. While naphthalene itself has not consistently shown genotoxic

activity in vivo, some of its metabolites have demonstrated the potential to cause chromosomal

damage in vitro.[7] It is plausible that 1-naphthalenemethanol could undergo similar metabolic

activation, and its toxic potential may be linked to the formation of reactive metabolites.

However, specific studies on the metabolism and genotoxicity of 1-naphthalenemethanol are

lacking in the publicly available literature.

Experimental Protocols for Safety Assessment
For a comprehensive safety evaluation of 1-naphthalenemethanol, standardized experimental

protocols are employed. The following sections outline the methodologies for key toxicological

endpoints based on internationally recognized guidelines, such as those from the Organisation

for Economic Co-operation and Development (OECD).

Acute Dermal Irritation/Corrosion (Adapted from OECD
404)
Objective: To determine the potential of 1-naphthalenemethanol to cause skin irritation or

corrosion.

Methodology:

Test Animal: Albino rabbit.
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Preparation: Approximately 24 hours before the test, the fur on the dorsal area of the trunk is

clipped.

Application: A 0.5 g sample of 1-naphthalenemethanol (moistened with a small amount of

water to form a paste) is applied to a small area (approx. 6 cm²) of the clipped skin and

covered with a gauze patch and semi-occlusive dressing.

Exposure: The exposure duration is 4 hours.

Observation: After the exposure period, the patch is removed, and the skin is gently

cleansed. The skin is then examined for erythema (redness) and edema (swelling) at 1, 24,

48, and 72 hours after patch removal. Observations may continue for up to 14 days to

assess the reversibility of any effects.

Scoring: The severity of erythema and edema is scored according to a standardized grading

system.

Acute Eye Irritation/Corrosion (Adapted from OECD 405)
Objective: To assess the potential of 1-naphthalenemethanol to cause eye irritation or

corrosion.

Methodology:

Test Animal: Albino rabbit.

Procedure: A single animal is used for the initial test. A 0.1 g sample of finely powdered 1-
naphthalenemethanol is instilled into the conjunctival sac of one eye. The other eye serves

as a control.

Observation: The eyes are examined at 1, 24, 48, and 72 hours after application for signs of

corneal opacity, iritis, conjunctival redness, and chemosis (swelling).

Confirmation: If no severe irritation or corrosion is observed in the initial test, the response is

confirmed in up to two additional animals.

Scoring: The ocular lesions are scored based on a standardized system to determine the

irritation potential.
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Acute Oral Toxicity - Fixed Dose Procedure (Adapted
from OECD 420)
Objective: To determine the acute oral toxicity of 1-naphthalenemethanol.

Methodology:

Test Animal: Female rats are typically used.

Procedure: This method uses a stepwise procedure with a set of fixed doses (5, 50, 300, and

2000 mg/kg). A sighting study is performed with a single animal to determine the appropriate

starting dose for the main study.

Dosing: Animals are fasted overnight before administration of a single oral dose of 1-
naphthalenemethanol via gavage.

Observation: Animals are observed for mortality, clinical signs of toxicity, and changes in

body weight for at least 14 days.

Necropsy: All animals are subjected to a gross necropsy at the end of the study.

Visualizing Experimental Workflows
The following diagram illustrates a general workflow for assessing the in vitro cytotoxicity of a

compound like 1-naphthalenemethanol. Due to the lack of specific information on its signaling

pathways, this workflow focuses on a common approach to evaluate its potential to cause cell

death.
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General Workflow for In Vitro Cytotoxicity Assessment
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IC50 Determination Dose-Response Curve Generation

Click to download full resolution via product page

Caption: A general workflow for assessing the in vitro cytotoxicity of a chemical compound.

Conclusion
This technical guide provides a comprehensive overview of the safety and handling of 1-
naphthalenemethanol for researchers, scientists, and drug development professionals.

Adherence to the recommended safety precautions, including the use of appropriate
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engineering controls and personal protective equipment, is crucial for minimizing potential

exposure and ensuring a safe laboratory environment. While specific toxicological data for 1-
naphthalenemethanol is limited, information from its parent compound, naphthalene,

suggests a potential for metabolic activation to more reactive species. Therefore, a cautious

and informed approach to handling this compound is warranted. Further research into the

specific toxicological profile and potential mechanisms of action of 1-naphthalenemethanol is
encouraged to fill the existing data gaps.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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